ethyl 1-ethyl-1H-imidazole-2-carboxylate

• IUPAC Name: ethyl 1-ethylimidazole-2-carboxylate
• InChI: InChI=1S/C8H12N2O2/c1-3-10-6-5-9-7(10)8(11)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: JLNZRIDJFKOMSD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C(=O)OCC
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID90489421
• Molecular Weight: 168.19 g/mol
• CAS No.: 62366-55-6

Description

Ethyl 1-ethyl-1H-imidazole-2-carboxylate is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Hydrolysis and Crystal Structure : Ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate, a related compound, undergoes hydrolysis to form 1-methyl-4-nitro-1H-imidazol-2-carboxylic acid. This compound crystallizes as a dihydrate and is a planar molecule that forms a three-dimensional network through hydrogen bonding with water molecules (Wu, Liu, & Ng, 2005).

• Hydrogen-bonded Supramolecular Structures : Ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates, which are structurally similar, exhibit hydrogen-bonded supramolecular structures in various dimensions. This indicates potential applications in the study of molecular interactions and crystal engineering (Costa et al., 2007).

• Drug Synthesis and In Vitro Studies : The synthesis and evaluation of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl aryl carboxylate derivatives for β-glucuronidase inhibitory activity indicate potential pharmaceutical applications. These compounds show significant inhibition, suggesting their relevance in drug discovery and biology-oriented drug synthesis (Salar et al., 2017).

• Organocatalysis in Transesterification Reactions : 1,3-Disubstituted imidazol(in)ium-2-carboxylates, related to ethyl 1-ethyl-1H-imidazole-2-carboxylate, have been used as precatalysts for transesterification reactions. This demonstrates their utility in catalysis, particularly in reactions involving unactivated ethyl benzoate and various alcohols (Wang & Li, 2012).

• Synthesis of Novel Compounds : The synthesis of ethyl 1-methyl-4-(β-D-ribofuranosylamino)imidazole-5-carboxylate, from a related ethyl imidazole carboxylate, highlights the potential for creating novel compounds with unique structural properties. This can have implications in the development of new materials or pharmaceuticals (Ewing et al., 1995).